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Compound of Interest

Compound Name: Broflanilide

CAS No.: 207727-04-5

Cat. No.: B15604914

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the formulation and

evaluation of Broflanilide in experimental hut trials for vector control research. The information

is compiled from various studies assessing the efficacy of Broflanilide as an indoor residual

spray (IRS) against malaria vectors.

Quantitative Data Summary
The following tables summarize the efficacy of different Broflanilide formulations from

experimental hut trials conducted in Tanzania and Benin.[1][2][3][4][5]

Table 1: Efficacy of Prototype Broflanilide 50WP (B2
Formulation) in Experimental Hut Trial 1 (Tanzania)[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15604914#bc-rfq
https://www.benchchem.com/product/b15604914/docs?utm_src=pdf-body#broflanilide-formulation-for-experimental-hut-trials-application-notes-and-protocols
https://www.benchchem.com/product/b15604914/docs?utm_src=pdf-body#broflanilide-formulation-for-experimental-hut-trials-application-notes-and-protocols
https://www.benchchem.com/product/b15604914/docs?utm_src=pdf-body#broflanilide-formulation-for-experimental-hut-trials-application-notes-and-protocols
https://www.researchgate.net/publication/350422463_Discovery_and_optimization_of_a_novel_insecticide_broflanilide
https://www.researchgate.net/figure/Diagram-of-GABA-signaling-pathway-and-GABAaR-subunits-in-the-mosquito_fig1_381450437
https://pubmed.ncbi.nlm.nih.gov/33274636/
https://irac-online.org/documents/moa-classification/
https://www.medchemexpress.com/Broflanilide.html
https://www.benchchem.com/product/b15604914/docs?utm_src=pdf-body#broflanilide-formulation-for-experimental-hut-trials-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Rate
(mg/m²)

Surface Mosquito Strain
Duration of >80%
Mortality

50 Concrete
An. gambiae s.s.

Kisumu (susceptible)
8 months

100 Concrete
An. gambiae s.s.

Kisumu (susceptible)
8 months

200 Concrete
An. gambiae s.s.

Kisumu (susceptible)
>8 months

50 Mud
An. gambiae s.s.

Kisumu (susceptible)
3 months

100 Mud
An. gambiae s.s.

Kisumu (susceptible)
3 months

200 Mud
An. gambiae s.s.

Kisumu (susceptible)
>8 months

50 Concrete Wild An. arabiensis Not specified

100 Concrete Wild An. arabiensis Not specified

200 Concrete Wild An. arabiensis Not specified

50 Mud Wild An. arabiensis Not specified

100 Mud Wild An. arabiensis Not specified

200 Mud Wild An. arabiensis Not specified

Table 2: Efficacy of Improved Broflanilide 50WP (B3
Formulation - VECTRON™ T500) in Experimental Hut
Trial 2 (Tanzania)[1][2][4]
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Application
Rate (mg/m²)

Surface
Mosquito
Strain

7-Month
Mortality
Range

Duration of
>80% Mortality
(on mud)

100 Concrete

An. gambiae s.s.

Kisumu

(susceptible)

94-100% 5-6 months

100 Concrete

An. gambiae s.s.

Muleba-Kis

(pyrethroid-

resistant)

94-100% Not specified

100 Mud

An. gambiae s.s.

Kisumu

(susceptible)

Not specified 5-6 months

100 Mud
Wild An.

arabiensis
44.1% (mean) Not specified

100 (B2

formulation for

comparison)

Mud
Wild An.

arabiensis
36.6% (mean) Not specified

Table 3: Efficacy of VECTRON™ T500 in Experimental
Hut Trial (Benin)[5]

Application Rate
(mg/m²)

Surface
Mosquito
Population

Duration of
Efficacy

100 Cement

Wild, pyrethroid-

resistant An. gambiae

s.l.

9-10 months

100 Mud

Wild, pyrethroid-

resistant An. gambiae

s.l.

9-10 months

Experimental Protocols
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The following are detailed methodologies for conducting experimental hut trials with

Broflanilide formulations.

Formulation Preparation and Application
Objective: To prepare and apply a homogenous suspension of Broflanilide Wettable Powder

(WP) or Water-Dispersible Granule (WG) formulation onto interior hut surfaces.

Materials:

Broflanilide 50WP (or other specified formulation)

Water

Manual compression sprayer (e.g., Hudson X-pert®) with a constant flow valve

Personal Protective Equipment (PPE): gloves, overalls, face shield, respirator

Measuring cylinders and balance

Mixing bucket

Protocol:

Calculate the required amount of Broflanilide formulation based on the target application

rate (e.g., 100 mg active ingredient per square meter) and the total surface area of the hut

walls and ceiling.

Add a measured volume of water to the mixing bucket.

Weigh the calculated amount of Broflanilide powder.

Gradually add the powder to the water while stirring continuously to form a homogenous

suspension.

Pour the suspension into the sprayer tank through a filter.

Pressurize the sprayer to the recommended operating pressure.
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Apply the suspension evenly to the interior surfaces of the experimental hut, including walls

and ceiling, using a consistent spraying technique.[6]

To ensure complete and uniform coverage, spray in vertical swaths with a 5 cm overlap.[6]

Allow the treated surfaces to dry completely before commencing mosquito releases.

Experimental Hut Trial Procedure
Objective: To evaluate the efficacy of the applied Broflanilide formulation against susceptible

and resistant mosquito strains under simulated field conditions.

Materials:

Experimental huts of a standardized design (e.g., West African or East African type)[5]

Mosquito strains: insecticide-susceptible and wild, pyrethroid-resistant Anopheles species.

Human volunteers to act as bait (with appropriate ethical clearance and informed consent).

Mosquito collection equipment: aspirators, collection cups.

Holding containers with access to a sugar solution.

Environmental data loggers (for temperature and humidity).

Protocol:

Pre-trial Hut Preparation: Ensure huts are clean and free from previous insecticide

contamination. If necessary, line the huts with the desired substrate (e.g., mud or cement

plaster).

Treatment Allocation: Randomly assign treatments (different Broflanilide concentrations,

control) to the experimental huts. Include a negative control hut (untreated) and potentially a

positive control with a standard insecticide.

Mosquito Release and Collection:
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In the evening, a human volunteer sleeps in each hut under an untreated bed net to attract

mosquitoes.

Wild, free-flying mosquitoes are allowed to enter the huts through baffled entrances.

Early the next morning, collect all mosquitoes from inside the huts, including from the

walls, ceiling, floor, and veranda traps.

Sort the collected mosquitoes by location (e.g., room, veranda trap) and status (live/dead,

fed/unfed).

Holding and Mortality Assessment:

Place live mosquitoes in holding cups with access to a sugar solution.

Record delayed mortality at 24, 48, and 72 hours post-collection. Broflanilide has a

slower mode of action, so observing mortality up to 72 hours is crucial.[5]

Data Collection and Endpoints:

Mortality: The primary endpoint is the mortality rate of mosquitoes entering the treated

huts.

Blood-feeding inhibition: The proportion of collected female mosquitoes that are unfed.

Induced exiting: The proportion of mosquitoes collected in the veranda trap compared to

the total number collected.

Trial Duration: Continue the trial for several months to assess the residual efficacy of the

treatment.[1][2][4] The trial should ideally cover a significant portion of the local malaria

transmission season.[3]

Cone Bioassays for Residual Efficacy
Objective: To monitor the residual activity of the Broflanilide treatment on the hut surfaces

over time.

Materials:
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WHO plastic cones

Insecticide-susceptible and resistant mosquito strains (laboratory-reared)

Aspirator

Timer

Protocol:

At regular intervals (e.g., monthly) after the initial treatment, conduct cone bioassays on the

treated surfaces inside the huts.

Fix the cones to the walls and ceiling of the huts.

Introduce a known number of non-blood-fed female mosquitoes (e.g., 10) into each cone

using an aspirator.

Expose the mosquitoes to the treated surface for a fixed period (e.g., 30 minutes).

After the exposure period, transfer the mosquitoes to clean holding cups with access to a

sugar solution.

Record mortality at 24, 48, and 72 hours post-exposure.

A mortality rate of ≥80% is generally considered effective.[3]

Visualizations
Broflanilide Mode of Action
Broflanilide is classified as a Group 30 insecticide by the Insecticide Resistance Action

Committee (IRAC).[7][8] Its active metabolite, desmethyl-broflanilide, acts as a negative

allosteric modulator of insect GABA-gated chloride channels.[9] This means it binds to a site on

the receptor that is different from the GABA binding site and other non-competitive antagonists

like fipronil.[9] This binding prevents the chloride channel from opening in response to GABA,

leading to hyperexcitation of the insect's nervous system, convulsions, and death.[8]
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Caption: Mode of action of Broflanilide on insect GABA receptors.

Experimental Hut Trial Workflow
The following diagram illustrates the general workflow for conducting an experimental hut trial

to evaluate the efficacy of an IRS product like Broflanilide.
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Caption: General workflow for an experimental hut trial of an IRS product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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